2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: 2-methyl-1-[1-(5-methylfuran-2-yl)ethylamino]propan-2-ol
• InChI: InChI=1S/C11H19NO2/c1-8-5-6-10(14-8)9(2)12-7-11(3,4)13/h5-6,9,12-13H,7H2,1-4H3
• InChI Key: PAAVBBDVVGHSTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)NCC(C)(C)O

Description

2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol is a secondary alcohol featuring a branched amino-propanol backbone substituted with a 5-methylfuran-2-yl ethyl group. This structure combines a polar hydroxyl group, a tertiary amine, and a heteroaromatic furan moiety, making it a compound of interest in medicinal chemistry and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol can be achieved through several synthetic routes. One common method involves the reaction of 2-methylfuran with an appropriate amine and a propanol derivative under controlled conditions. The reaction typically requires a catalyst and may involve steps such as alkylation, reduction, and cyclization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and purification to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohols or amines.

Substitution: The furan ring can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or amines.

Scientific Research Applications

2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects or use as a drug precursor.

Industry: It can be used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol involves its interaction with specific molecular targets. The furan ring and amino alcohol structure allow it to bind to various enzymes or receptors, potentially modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations

• 2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-1-ol (CAS 1155573-13-9): Differs in the hydroxyl group position (propan-1-ol vs. propan-2-ol), affecting hydrogen bonding and solubility. Discontinued commercial availability suggests synthesis or stability challenges .
• Used in research under controlled conditions .
• 2-Methyl-2-(methylamino)propan-1-ol (CAS 27646-80-6): Simpler structure with a methylamino group; lower molecular weight (103.17 g/mol) and reduced steric hindrance may enhance bioavailability .
• 1-Amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol: Features a chloro-methoxyphenyl group, introducing electron-withdrawing effects and higher polarity compared to the furan derivative .

Table 1: Structural and Physicochemical Comparison

Compound	Substituent	Molecular Weight (g/mol)	Key Functional Groups	Commercial Status
Target Compound	5-Methylfuran-2-yl ethyl	~209.27 (estimated)	Amino-propan-2-ol, furan	Research use
2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-1-ol	5-Methylfuran-2-yl ethyl	~209.27	Amino-propan-1-ol, furan	Discontinued
2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol	Phenylpropyl	~235.35	Amino-propan-2-ol, phenyl	Available (research)
2-Methyl-2-(methylamino)propan-1-ol	Methylamino	103.17	Amino-propan-1-ol, methyl	Available

Physicochemical Properties

• NMR/MS Profiles : Thioether analogues () show distinct ¹H NMR aromatic signals (δ 6.0–7.5 ppm for phenylthio) versus the target compound’s furan protons (δ 6.0–6.5 ppm). The tertiary alcohol in the target compound would display a singlet near δ 1.2–1.5 ppm for its methyl groups .
• Solubility : The furan’s moderate polarity may enhance water solubility compared to phenylpropyl derivatives but reduce it relative to methoxy-substituted compounds .

Biological Activity

2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol, with the CAS number 1183402-41-6, is a compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its biological significance.

• Molecular Formula : C$_{11}$H$_{19}$NO$_2$
• Molecular Weight : 197.27 g/mol
• Structural Characteristics : The compound features a furan ring, which is known for contributing to various biological activities.

Antimicrobial Properties

Recent studies have indicated that compounds containing furan rings exhibit significant antimicrobial activity. For instance, research has shown that derivatives of furan can inhibit the growth of various bacterial strains. The mechanism often involves disrupting bacterial cell wall synthesis or interfering with metabolic pathways essential for bacterial survival .

Cytotoxicity and Antitumor Activity

In vitro studies have demonstrated that 2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol may possess cytotoxic properties against cancer cell lines. For example, derivatives similar to this compound have been tested against breast cancer cell lines, revealing IC$_{50}$ values that suggest moderate to strong antiproliferative effects. The compound's structure allows it to interact with cellular targets involved in cell cycle regulation and apoptosis induction .

The biological activity of this compound can be attributed to its ability to modulate signaling pathways associated with cell growth and apoptosis. Specifically, the furan moiety may enhance the compound's ability to penetrate cellular membranes and interact with intracellular targets, leading to altered gene expression and increased apoptosis in cancer cells.

Study 1: Antimicrobial Activity

In a study published in Molecules, several furan derivatives were evaluated for their antimicrobial properties against common pathogens. The results indicated that compounds with structural similarities to 2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol displayed substantial antibacterial effects, particularly against Gram-positive bacteria .

Study 2: Antitumor Efficacy

A recent investigation focused on the antitumor efficacy of furan-containing compounds. In vitro assays demonstrated that the compound exhibited significant cytotoxicity against multiple cancer cell lines, with mechanisms involving apoptosis and cell cycle arrest being confirmed through flow cytometry analysis .

Data Table: Biological Activity Summary

Activity	Effect	IC$_{50}$	Reference
Antimicrobial	Inhibition of bacterial growth	Varies (µM)
Cytotoxicity	Induction of apoptosis	Varies (µM)
Antitumor	Inhibition of tumor growth	Varies (µM)